N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C21H14N6O2S/c28-21(14-5-6-16-18(9-14)30-12-24-16)25-15-4-2-1-3-13(15)10-19-26-20(27-29-19)17-11-22-7-8-23-17/h1-9,11-12H,10H2,(H,25,28)
• InChI Key: KZZKKIUFCVNTRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=NC=CN=C3)NC(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C21H14N6O2S
• Molecular Weight: 414.4 g/mol

Description

This compound is a complex organic molecule that contains several heterocyclic rings, including a pyrazine, an oxadiazole, a phenyl, a benzothiazole, and a carboxamide group. These groups are common in many biologically active compounds and pharmaceuticals.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich heterocycles and the presence of the carboxamide group. It could potentially undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic substitution, or condensation reactions.

Scientific Research Applications

Medicinal Chemistry and Drug Development

N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzo[d]thiazole-6-carboxamide has potential as a lead compound for drug discovery. Researchers explore its interactions with biological targets, such as enzymes or receptors, to design novel therapeutic agents. Some specific areas of interest include:

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Luminescent Sensors

The compound’s unique structure makes it suitable for luminescence-based sensing applications. For instance:

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Synthetic Methodology

Developing efficient synthetic routes for this compound is essential:

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Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazoles, have been found to interact with a variety of enzymes and receptors .

Mode of Action

It is known that similar compounds can bind to various enzymes and receptors in the biological system, leading to a range of biological activities .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Result of Action

Similar compounds have been found to exhibit a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that environmental factors can significantly influence the action of similar compounds .

Future Directions

Future research could focus on exploring the biological activity of this compound and related compounds. This could include testing their activity against various biological targets, studying their mechanism of action, and optimizing their properties for potential therapeutic applications.